Cas no 56750-14-2 (2(3H)-Oxazolethione, 5-methyl-)

• Product Name: 2(3H)-Oxazolethione, 5-methyl-
• CAS No: 56750-14-2
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 347971
• PubChem ID: 13226147
• Update Time: 2025-04-19

2(3H)-Oxazolethione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolethione, 5-methyl-
• 5-methyl-3H-1,3-oxazole-2-thione
• SCHEMBL6801932
• SCHEMBL8356299
• 56750-14-2
• DTXSID30530042
• 5-Methyl-1,3-oxazole-2(3H)-thione
• AKOS017408027
• AKOS006354168

• Inchi： 1S/C4H5NOS/c1-3-2-5-4(7)6-3/h2H,1H3,(H,5,7)
• InChI Key： UJWIVWWFYFDSKX-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C)O1

Computed Properties

• Exact Mass: 115.00925
• Monoisotopic Mass: 115.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles